Chemical pressure-induced PtIII–I Mott–Hubbard nanowire, [Pt(en)2I](Asp-Cn)2·H2O (13 ≤ n), detected via polarized infrared spectroscopy†
Chemical Communications Pub Date: 2023-11-01 DOI: 10.1039/D3CC04285E
Abstract
The electronic states of iodo-bridged platinum nanowire complexes have been studied using polarized FT-IR spectroscopy. The N–H symmetrical stretching mode was found to be highly sensitive to the electronic states, distinguishing mixed-valence (MV) and averaged-valence (AV) states. The first Pt(III) nanowire complexes have been realized by the chemical pressures of the counter-anions.
2·H2O (13 ≤ n), detected via polarized infrared spectroscopy](http://scimg.chem960.com/usr/1/D3CC04285E.jpg)
2·H2O (13 ≤ n), detected via polarized infrared spectroscopy†](https://scimg.chem960.com/usr/1/D3CC04285E.jpg)
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Journal Name：Chemical Communications
Research Products
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CAS no.: 102110-73-6
